5,6-Dihydro Thymine

• CAS No.: 696-04-8
• Product Name: 5,6-Dihydro Thymine
• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol
• IUPAC Name: 5-methyl-1,3-diazinane-2,4-dione
• Standard InChI: InChI=1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9)
• Standard InChIKey: NBAKTGXDIBVZOO-UHFFFAOYSA-N
• SMILES: CC1CNC(=O)NC1=O
• Canonical SMILES: CC1CNC(=O)NC1=O
• Physical Description: Solid
• Description: Dihydrothymine belongs to the class of organic compounds known as hydropyrimidines. Hydropyrimidines are compounds containing a hydrogenated pyrimidine ring (i. e. containing less than the maximum number of double bonds. ). Dihydrothymine is soluble (in water) and a very weakly acidic compound (based on its pKa). Dihydrothymine has been found in human prostate tissue, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Within the cell, dihydrothymine is primarily located in the cytoplasm. Dihydrothymine participates in a number of enzymatic reactions. In particular, Dihydrothymine can be biosynthesized from thymine through the action of the enzyme dihydropyrimidine dehydrogenase [nadp(+)]. In addition, Dihydrothymine can be converted into ureidoisobutyric acid through the action of the enzyme dihydropyrimidinase. In humans, dihydrothymine is involved in the pyrimidine metabolism pathway. Dihydrothymine is also involved in several metabolic disorders, some of which include UMP synthase deficiency (orotic aciduria), dihydropyrimidinase deficiency, Beta ureidopropionase deficiency, and the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway. Outside of the human body, dihydrothymine can be found in a number of food items such as broad bean, millet, tronchuda cabbage, and alaska wild rhubarb. This makes dihydrothymine a potential biomarker for the consumption of these food products. Dihydrothymine is a potentially toxic compound.; 5,6-dihydrothymine is a pyrimidone obtained by formal addition of hydrogen across the 5,6-position of thymine. It has a role as a metabolite, a human metabolite and a mouse metabolite. It derives from a thymine.
• Synonyms: 5,6-Dihydro-5-methyluracil; 5,6-Dihydrothymine; 5-Methyl-5,6-dihydrouracil; 5-Methyldihydropyrimidine-2,4(1H,3H)-dione; Dihydrothymine; NSC 44131; Dihydro-5-methyl-4(1H,3H)-pyrimidinedione; 5-Methylhydrouracil
• PubChem Compound: 93556
• Last Modified: Nov 11 2021